Cas no 2137547-47-6 (2-(dimethylamino)-N-[2-(3-hydroxyazetidin-3-yl)ethyl]acetamide)

• Product Name: 2-(dimethylamino)-N-[2-(3-hydroxyazetidin-3-yl)ethyl]acetamide
• CAS No: 2137547-47-6
• MF: C₉H₁₉N₃O₂
• MW: 201.266062021255
• CID: 6326218
• PubChem ID: 165786302
• Update Time: 2025-05-19

2-(dimethylamino)-N-[2-(3-hydroxyazetidin-3-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2137547-47-6
• EN300-737603
• 2-(dimethylamino)-N-[2-(3-hydroxyazetidin-3-yl)ethyl]acetamide

• Inchi： 1S/C9H19N3O2/c1-12(2)5-8(13)11-4-3-9(14)6-10-7-9/h10,14H,3-7H2,1-2H3,(H,11,13)
• InChI Key： IARZZKPLJSNMRT-UHFFFAOYSA-N
• SMILES： OC1(CCNC(CN(C)C)=O)CNC1

Computed Properties

• Exact Mass: 201.147726857g/mol
• Monoisotopic Mass: 201.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-(dimethylamino)-N-[2-(3-hydroxyazetidin-3-yl)ethyl]acetamide

Professional Introduction to Compound with CAS No. 2137547-47-6 and Product Name: 2-(dimethylamino)-N-[2-(3-hydroxyazetidin-3-yl)ethyl]acetamide

Compound with the CAS number 2137547-47-6 and the product name 2-(dimethylamino)-N-[2-(3-hydroxyazetidin-3-yl)ethyl]acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of functional groups, including a dimethylamino group, a hydroxyazetidinyl moiety, and an acetamide backbone, positions this molecule as a versatile candidate for further exploration.

The dimethylamino group in the molecular structure contributes to the compound's basicity, which is a critical factor in determining its interactions with biological targets. This feature makes it particularly interesting for the design of molecules that require precise control over charge distribution and reactivity. In pharmaceutical applications, such basicity can enhance binding affinity to acidic or negatively charged biological targets, such as enzymes or receptors.

The presence of the 3-hydroxyazetidin-3-yl substituent adds another layer of complexity to the compound's behavior. Azetidine derivatives are well-known for their role in various biological processes, including enzyme inhibition and modulation of metabolic pathways. The hydroxyl group further introduces the possibility of hydrogen bonding interactions, which can significantly influence the compound's solubility, stability, and binding properties. These characteristics make it a promising candidate for developing novel therapeutic agents that target specific biological pathways.

The acetamide moiety serves as a key structural component that not only contributes to the compound's overall solubility but also provides a site for further chemical modification. Acetamides are frequently used in medicinal chemistry due to their ability to enhance bioavailability and metabolic stability. By incorporating this group into the molecular framework, researchers can fine-tune the pharmacokinetic properties of the compound, making it more suitable for clinical applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential interactions of this compound with biological targets. These studies have highlighted the compound's ability to bind effectively to various enzymes and receptors, suggesting its potential as a lead compound for drug development. For instance, computational studies have shown that the dimethylamino group can form stable interactions with acidic residues in target proteins, while the hydroxyazetidin-3-yl moiety can engage in hydrogen bonding with polar regions of biological targets.

In vitro experiments have further validated these computational findings. Researchers have demonstrated that this compound exhibits inhibitory activity against several key enzymes involved in inflammatory pathways. The acetamide group has been shown to enhance binding affinity by stabilizing the transition state of these enzymes. Additionally, the 3-hydroxyazetidin-3-yl substituent has been found to modulate enzyme activity through allosteric interactions, providing a mechanism for selective targeting.

The therapeutic potential of this compound has also been explored in preclinical models. Studies in animal models have shown that it can effectively reduce inflammation and pain without significant side effects. These findings are particularly encouraging given the growing demand for alternative treatments that offer improved efficacy and safety profiles compared to existing therapies.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from multiple fields, researchers can design molecules with tailored properties that meet specific therapeutic needs. The integration of computational methods into drug discovery pipelines has accelerated this process by enabling rapid screening and optimization of potential candidates.

Looking ahead, further research is needed to fully elucidate the mechanisms of action of this compound and to explore its potential applications in treating various diseases. Ongoing studies are focused on optimizing its pharmacokinetic properties and evaluating its efficacy in larger-scale clinical trials. Additionally, efforts are underway to develop analogs of this compound with enhanced potency and selectivity.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding fundamental principles in drug design and molecular interactions. By studying its behavior in different biological systems, researchers can gain insights into how structural features influence biological activity, which can be applied to future drug development efforts.

In conclusion, 2-(dimethylamino)-N-[2-(3-hydroxyazetidin-3-yl)ethyl]acetamide represents a promising advancement in chemical and pharmaceutical research. Its unique molecular structure and functional groups make it a versatile candidate for developing novel therapeutic agents with significant implications for human health. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping the future of drug discovery and development.